Cas no 20589-63-3 (3-nitroperylene)
3-nitroperylene structure
Product Name:3-nitroperylene
CAS No:20589-63-3
MF:C20H11NO2
MW:297.306844949722
CID:910073
PubChem ID:62743
Update Time:2025-04-19
3-nitroperylene Chemical and Physical Properties
Names and Identifiers
-
- 3-nitroperylene
- 3-nitroperilene
- 3-Nitro-perylen
- 3-Nitro-perylene
- 3-Nitroperylene100µg
- Perylene,3-nitro
- CHEBI:82505
- QZJXXFWGAGHMGG-UHFFFAOYSA-N
- DB-045298
- C19475
- Nitroperylene, 3-
- BRN 1888364
- CHEMBL168143
- Q27156012
- 20589-63-3
- UNII-DCG4K35YXW
- Perylene, 3-nitro-
- DCG4K35YXW
- 4-05-00-02690 (Beilstein Handbook Reference)
- DTXSID10174600
- CCRIS 4148
- SCHEMBL1275010
-
- Inchi： 1S/C20H11NO2/c22-21(23)18-11-10-16-14-7-2-5-12-4-1-6-13(19(12)14)15-8-3-9-17(18)20(15)16/h1-11H
- InChI Key： QZJXXFWGAGHMGG-UHFFFAOYSA-N
- SMILES： [O-][N+](C1=CC=C2C3C=CC=C4C=CC=C(C5C=CC=C1C2=5)C=34)=O
Computed Properties
- Exact Mass: 297.07900
- Monoisotopic Mass: 297.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 23
- Rotatable Bond Count: 0
- Complexity: 487
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.1
- Topological Polar Surface Area: 45.8Ų
Experimental Properties
- Density: 1.2310 (rough estimate)
- Boiling Point: 438.82°C (rough estimate)
- Refractive Index: 1.5180 (estimate)
- PSA: 45.82000
- LogP: 6.16860
3-nitroperylene Customs Data
- HS CODE：2904209090
- Customs Data：
China Customs Code:
2904209090Overview:
2904209090 Other derivatives containing only nitro or nitroso groups.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2904209090 derivatives containing only nitro or only nitroso groups.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
3-nitroperylene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AF29968-10mg |
3-NITROPERYLENE |
20589-63-3 | 10mg |
$723.00 | 2024-04-20 |
3-nitroperylene Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
20589-63-3 (3-nitroperylene) Related Products
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